Cas no 919789-89-2 (Phenol, 4-(1-methyl-2-phenyl-1-propen-1-yl)-)

• Product Name: Phenol, 4-(1-methyl-2-phenyl-1-propen-1-yl)-
• CAS No: 919789-89-2
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 761001
• PubChem ID: 71424760
• Update Time: 2025-04-19

Phenol, 4-(1-methyl-2-phenyl-1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1-methyl-2-phenyl-1-propen-1-yl)-
• 4-(3-phenylbut-2-en-2-yl)phenol
• 919789-89-2
• DTXSID80843553

• Inchi： 1S/C16H16O/c1-12(14-6-4-3-5-7-14)13(2)15-8-10-16(17)11-9-15/h3-11,17H,1-2H3
• InChI Key： DWGFIZJJMGBVHD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)=C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 224.120115130g/mol
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų